Cas no 103855-00-1 (4-(4-Bromophenyl)-1,2,3,6-tetrahydropyridine hydrochloride)

• Product Name: 4-(4-Bromophenyl)-1,2,3,6-tetrahydropyridine hydrochloride
• CAS No: 103855-00-1
• MF: C₁₁H₁₃BrClN
• MW: 274.584621191025
• MDL: MFCD03412448
• CID: 1004632
• PubChem ID: 53407847
• Update Time: 2025-06-14

4-(4-Bromophenyl)-1,2,3,6-tetrahydropyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(4-Bromophenyl)-1,2,3,6-tetrahydropyridine hydrochloride
• 4-(4-BROMO-PHENYL)-1,2,3,6-TETRAHYDRO-PYRIDINE HYDROCHLORIDE
• 4-(4-bromophenyl)-1,2,3,6-tetrahydropyridinium chloride
• AG-C-31151
• CHEMBL2011569
• CTK5I7176
• 4-(4-BROMOPHENYL)-1,2,3,6-TETRAHYDROPYRIDINE HCL
• 4-(4-BROMOPHENYL)-1,2,3,6-TETRA HYDROPYRIDINE HYDROCHLORIDE
• C11H12BrN.HCl
• 2481AJ
• AK132966
• AX8254027
• 4-(4-Bromophenyl)-1,2,3,6-tetrahydropyridine--hydrogen chloride (1/1)
• 4-(4-Bromophenyl)-1,2,3,6-tetrahydropyridinehydrochloride
• DTXSID00696068
• 103855-00-1
• AC-30443
• DB-262589
• DS-7113
• SB30319
• CS-0157600
• AKOS022185493
• 4-(4-bromophenyl)-1,2,3,6-tetrahydropyridine;hydrochloride
• SCHEMBL25217174
• F52155
• MFCD03412448

• MDL： MFCD03412448
• Inchi： 1S/C11H12BrN.ClH/c12-11-3-1-9(2-4-11)10-5-7-13-8-6-10;/h1-5,13H,6-8H2;1H
• InChI Key： VEVVDEKVFXXXGT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CCNCC1.Cl

Computed Properties

• Exact Mass: 272.99199g/mol
• Monoisotopic Mass: 272.99199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12

Additional information on 4-(4-Bromophenyl)-1,2,3,6-tetrahydropyridine hydrochloride

Comprehensive Overview of 4-(4-Bromophenyl)-1,2,3,6-tetrahydropyridine hydrochloride (CAS No. 103855-00-1)

4-(4-Bromophenyl)-1,2,3,6-tetrahydropyridine hydrochloride (CAS No. 103855-00-1) is a specialized organic compound widely utilized in pharmaceutical research and chemical synthesis. This compound, featuring a bromophenyl moiety attached to a tetrahydropyridine ring, is particularly valued for its role in the development of bioactive molecules. Researchers and chemists frequently explore its applications in drug discovery, especially in targeting neurological and metabolic pathways.

The structural uniqueness of 4-(4-Bromophenyl)-1,2,3,6-tetrahydropyridine hydrochloride makes it a subject of interest in modern medicinal chemistry. Its hydrochloride salt form enhances solubility, which is critical for in vitro and in vivo studies. Recent trends in AI-driven drug discovery and high-throughput screening have further amplified the demand for such intermediates, as they serve as building blocks for novel therapeutics. Keywords like "bromophenyl derivatives in drug design" and "tetrahydropyridine applications" are increasingly popular in academic and industrial searches.

From a synthetic perspective, CAS No. 103855-00-1 is often employed in cross-coupling reactions, leveraging its bromine substituent for further functionalization. This aligns with the growing focus on sustainable chemistry and green synthesis, where efficient halogen-based transformations are prioritized. Users searching for "bromophenyl compound synthesis" or "tetrahydropyridine hydrochloride uses" will find this compound highly relevant to their queries.

In the context of neuropharmacology, derivatives of 4-(4-Bromophenyl)-1,2,3,6-tetrahydropyridine have been investigated for their potential interactions with neurotransmitter systems. This ties into broader discussions around mental health therapeutics and neurodegenerative disease research, areas that dominate current scientific and public interest. The compound's mechanism of action and pharmacokinetic properties are frequently studied under keywords like "CNS-active bromophenyl compounds".

Quality and purity are paramount for CAS No. 103855-00-1, as impurities can significantly impact research outcomes. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely used to characterize this compound, reflecting the emphasis on precision medicine and data-driven research. Searches for "analytical methods for tetrahydropyridine derivatives" often highlight these aspects.

In summary, 4-(4-Bromophenyl)-1,2,3,6-tetrahydropyridine hydrochloride (CAS No. 103855-00-1) is a versatile and scientifically significant compound. Its applications span drug development, synthetic chemistry, and neurological research, making it a focal point for both academic and industrial investigations. By addressing contemporary themes like AI in chemistry and neurotherapeutics, this overview ensures relevance to current user interests and search behaviors.